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Compound of Interest

Compound Name: 2-Chloro-3-fluoropyridine 1-oxide

Cat. No.: B1309559

An In-depth Technical Guide to 2-Chloro-3-
fluoropyridine 1-oxide

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of 2-Chloro-3-fluoropyridine 1-oxide. This
compound serves as a valuable intermediate in the development of pharmaceuticals and
agrochemicals.[1] The information is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis.

Molecular Structure and Properties

2-Chloro-3-fluoropyridine 1-oxide is a pyridine derivative characterized by the presence of a
chlorine atom at the 2-position, a fluorine atom at the 3-position, and an N-oxide functional
group.[1] The N-oxide group, where the nitrogen atom of the pyridine ring is bonded to an
oxygen atom, imparts unique chemical reactivity to the molecule.[1]

Below is a diagram illustrating the molecular structure of 2-Chloro-3-fluoropyridine 1-oxide.

Caption: Molecular structure of 2-Chloro-3-fluoropyridine 1-oxide.

Physicochemical Data

A summary of the key quantitative data for 2-Chloro-3-fluoropyridine 1-oxide is presented in
the table below for easy reference and comparison.
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Property Value Reference
CAS Number 85386-94-3 [1][21[3]
Molecular Formula CsHsCIFNO [11[2][3]
Molecular Weight 147.53 g/mol [11[2]

Exact Mass 146.988724 u [2]

Density 1.4+0.1 g/lcm3 [2]

Boiling Point 317.1 £ 22.0 °C at 760 mmHg [1112]

Flash Point 145.6 + 22.3 °C [11[2]

Vapor Pressure

0.0 £ 0.7 mmHg at 25°C

[2]

pKa

-1.34 + 0.10 (Predicted)

[1]

LogP

-0.44

[2]

Experimental Protocols
Synthesis of 2-Chloro-3-fluoropyridine 1-oxide

The synthesis of 2-Chloro-3-fluoropyridine 1-oxide is typically achieved through the oxidation

of 2-chloro-3-fluoropyridine. The following protocol is based on established methods.[4]

Materials:

2-chloro-3-fluoropyridine

30% Hydrogen peroxide

Acetic acid

Potassium carbonate

Ethyl acetate

Saturated sodium bisulfite solution
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Anhydrous magnesium sulfate
Silica gel
Methanol (MeOH)

Chloroform (CHCIs)

Procedure:

A mixture of 2-chloro-3-fluoropyridine (11.8 g, 0.10 mol) and 11.4 ml of 30% hydrogen
peroxide in 70 ml of acetic acid is prepared.[4]

The reaction mixture is stirred at 75°C for 4 hours.[4]

Over the next 24 hours, three additional 5 ml portions of 30% hydrogen peroxide are added
to the mixture.[4]

Following the additions of hydrogen peroxide, 3 ml of a saturated sodium bisulfite solution is
added.[4]

The reaction mixture is then concentrated to approximately 25 ml under reduced pressure at
a temperature of 55°-60°C.[4]

The concentrated mixture is diluted with 30 ml of water and then made basic with the
addition of potassium carbonate.[4]

The crude N-oxide product is extracted into ethyl acetate.[4]

The organic extract is dried over anhydrous magnesium sulfate, filtered, and then
concentrated under reduced pressure.[4]

Purification of the crude product is performed by chromatography over silica gel, eluting with
a 2% MeOH-98% CHCIs (v/v) mixture to yield 2-chloro-3-fluoropyridine 1-oxide as a liquid.

[4]

The following diagram illustrates the experimental workflow for the synthesis of 2-Chloro-3-

fluoropyridine 1-oxide.
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Reaction Setup Workup and Extraction Purification
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Caption: Experimental workflow for the synthesis of 2-Chloro-3-fluoropyridine 1-oxide.

Role as a Synthetic Intermediate

2-Chloro-3-fluoropyridine 1-oxide is a key building block in organic synthesis, particularly for
the production of more complex molecules with potential applications in the pharmaceutical
and agrochemical industries.[1] Its substituted pyridine N-oxide structure allows for a variety of
chemical transformations, making it a versatile precursor for the synthesis of a range of

downstream products.

The diagram below illustrates the role of 2-Chloro-3-fluoropyridine 1-oxide as a central
intermediate in the synthesis of various chemical compounds.

2-Chloro-3-fluoropyridine
1-oxide

Multi-step Synthesis
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Caption: Role of 2-Chloro-3-fluoropyridine 1-oxide as a synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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